Cas no 19814-75-6 (9,9-Dimethyl-9H-xanthene)

• Product Name: 9,9-Dimethyl-9H-xanthene
• CAS No: 19814-75-6
• MF: C₁₅H₁₄O
• MW: 210.271064281464
• MDL: MFCD00134434
• CID: 51400
• PubChem ID: 24863482
• Update Time: 2025-10-28

9,9-Dimethyl-9H-xanthene Chemical and Physical Properties

Names and Identifiers

• 9,9-Dimethyl-9H-xanthene
• 9,9-Dimethylxanthene
• 1,5-Diazabicyclo[4.3.0]non-5-ene
• 9,9-Dimethylxantene
• 9,9-dimethylxanthane
• 9,9'-dimethylxanthene
• CL159
• LABOTEST-BB LT00160133
• 9,9-Dimethylxanthene 96%
• 9,9-Dimethylxanthene, 98+%
• 9,9-Dimethylxanthene, 97.5%
• 9,9-Dimethyl-9H-xanthene ,97%
• 9H-Xanthene, 9,9-dimethyl-
• Xanthene, 9,9-dimethyl-
• KSC182M0N
• 9,9-Dimethyl-9H-xanthene #
• MTVNAPYHLASOSX-UHFFFAOYSA-N
• BCP14981
• SBB057362
• VZ35737
• TRA0083334
• RP12249
• NE11281
• ZB015881
• ST2406614
• J-012796
• DTXSID00345781
• MFCD00134434
• EN300-39950
• 9,9-Dimethyl-9H-xanthene (purified by sublimation)
• CS-W015105
• D4055
• 19814-75-6
• AC-5009
• AKOS009156985
• D5731
• FT-0637912
• A813961
• 9,9-Dimethylxanthene, 96%
• SCHEMBL47009
• AS-18194
• FD14067
• AMY19706
• J-519486
• SB66879
• SY052574
• 9,9-dimethylxanthene;9,9-Dimethyl-9H-xanthene
• InChI=1/C15H14O/c1-15(2)11-7-3-5-9-13(11)16-14-10-6-4-8-12(14)15/h3-10H,1-2H
• Z406356592
• DB-009565
• doi:10.14272/MTVNAPYHLASOSX-UHFFFAOYSA-N.1

• MDL： MFCD00134434
• Inchi： 1S/C15H14O/c1-15(2)11-7-3-5-9-13(11)16-14-10-6-4-8-12(14)15/h3-10H,1-2H3
• InChI Key： MTVNAPYHLASOSX-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(C)(C)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 210.10400
• Monoisotopic Mass: 210.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.3

Experimental Properties

• Color/Form: Not determined
• Density: 1.0232 (rough estimate)
• Melting Point: 35-38 °C (lit.)
• Boiling Point: 115°C/0.6mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: 1.5725 (estimate)
• Water Partition Coefficient: Insoluble in water.
• PSA: 9.23000
• LogP: 4.11820
• Solubility: Not determined

9,9-Dimethyl-9H-xanthene Security Information

• Signal Word：warning
• Hazard Statement： H317
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 43
• Safety Instruction： 36/37
• Hazardous Material Identification：
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on 9,9-Dimethyl-9H-xanthene

9,9-Dimethyl-9H-xanthene (CAS No. 19814-75-6)

9,9-Dimethyl-9H-xanthene is a versatile and intriguing compound with a rich history in organic chemistry. This compound, identified by the CAS registry number 19814-75-6, belongs to the class of xanthenes, which are polycyclic aromatic compounds with a unique bicyclic structure. The molecule consists of a xanthene core with two methyl groups attached at the 9-position, giving it the name dimethylxanthene. This structural feature not only enhances its stability but also contributes to its diverse applications in various fields.

The synthesis of dimethylxanthene has been extensively studied, with researchers exploring both traditional and modern methodologies. Recent advancements in catalytic processes have enabled the efficient production of this compound, making it more accessible for industrial and academic purposes. Its chemical stability and fluorescence properties have positioned it as a valuable tool in areas such as materials science, pharmacology, and analytical chemistry.

One of the most notable applications of dimethylxanthene is in the field of optoelectronics. The compound exhibits strong fluorescence under UV light, making it an ideal candidate for use in organic light-emitting diodes (OLEDs). Recent studies have demonstrated that dimethylxanthene-based materials can significantly improve the efficiency and lifespan of OLEDs, paving the way for their integration into next-generation display technologies.

In addition to its electronic applications, dimethylxanthene has also found relevance in biological systems. Researchers have utilized its fluorescent properties to develop sensors for detecting specific biomolecules, such as metal ions and nucleic acids. These sensors offer high sensitivity and selectivity, making them valuable tools in diagnostic medicine and environmental monitoring.

The chemical structure of dimethylxanthene plays a crucial role in its reactivity and functionality. The presence of the methyl groups at the 9-position introduces steric hindrance, which can influence the compound's interaction with other molecules. This property has been exploited in drug design, where dimethylxanthene derivatives are being investigated for their potential as therapeutic agents against various diseases.

Recent breakthroughs in computational chemistry have provided deeper insights into the electronic structure of dimethylxanthene. Advanced simulations have revealed that the compound's π-conjugated system contributes significantly to its optical properties. This understanding has facilitated the development of novel synthetic strategies aimed at tailoring the compound's properties for specific applications.

Furthermore, dimethylxanthene has been utilized as a precursor for synthesizing other complex organic molecules. Its ability to undergo various types of reactions, such as cyclizations and cross-couplings, makes it a valuable building block in organic synthesis. Researchers are actively exploring these reactions to create new materials with enhanced functionalities.

In conclusion, dimethylxanthene (CAS No. 19814-75-6) is a multifaceted compound with a wide range of applications across different scientific disciplines. Its unique chemical properties and versatile structure continue to inspire innovative research, driving advancements in technology and medicine. As our understanding of this compound deepens, it is likely to play an even more significant role in shaping future scientific endeavors.